1-(4-Chlorophenyl)-2-((2-(furan-2-yl)-4-tosyloxazol-5-yl)thio)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Chlorophenyl)-2-((2-(furan-2-yl)-4-tosyloxazol-5-yl)thio)ethanone, commonly known as CTET, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTET is a thioether derivative of 2-oxazoline and is synthesized through a multi-step process involving tosylation, nucleophilic substitution, cyclization, and thioetherification.
Scientific Research Applications
Synthesis of Antitubercular Agents
A series of ethanone derivatives, including compounds similar to 1-(4-Chlorophenyl)-2-((2-(furan-2-yl)-4-tosyloxazol-5-yl)thio)ethanone, have been synthesized and evaluated for antitubercular activity. These compounds have shown promising results in combating tuberculosis due to their specific chemical structures (Bhoot, Khunt, & Parekh, 2011).
Antimicrobial and Anti-Inflammatory Applications
Researchers have synthesized novel pyrazoline derivatives, including those related to the compound , demonstrating significant in vivo anti-inflammatory and in vitro antibacterial activity. These findings highlight the potential of such compounds in medical applications (Ravula, Babu, Manich, Rika, N. R. Chary, J. N. S. Ch, & Ra, 2016).
Molecular Docking and Antibacterial Activity
Further research into similar compounds has involved molecular docking studies to assess their interactions with bacterial proteins, showing effectiveness against both Gram-positive and Gram-negative bacteria. This approach provides insights into the mechanism of action at a molecular level (Khumar, Ezhilarasi, & Prabha, 2018).
Antimicrobial Evaluation and In Silico Molecular Docking
Compounds structurally similar to the one have been synthesized and evaluated for antimicrobial properties. In silico molecular docking studies complement these evaluations by predicting the interaction of these compounds with microbial proteins (Mathew, Chinnamanayakar, & Ramanathan, 2020).
Isoxazoles Synthesis and Pharmacological Screening
Isoxazoles synthesized through 1,3-dipolar cycloaddition reactions, which involve similar ethanone derivatives, have been explored for their antioxidant and antimicrobial activities. Such research expands the application of these compounds in pharmacology (Lokeshwari & Kumar, 2017).
properties
IUPAC Name |
1-(4-chlorophenyl)-2-[[2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClNO5S2/c1-14-4-10-17(11-5-14)31(26,27)21-22(29-20(24-21)19-3-2-12-28-19)30-13-18(25)15-6-8-16(23)9-7-15/h2-12H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKKOHRUBAMCGFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CO3)SCC(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClNO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorophenyl)-2-((2-(furan-2-yl)-4-tosyloxazol-5-yl)thio)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.